Cas no 1694758-06-9 (1-(1-(2-Aminophenyl)piperidin-4-yl)ethan-1-ol)

• Product Name: 1-(1-(2-Aminophenyl)piperidin-4-yl)ethan-1-ol
• CAS No: 1694758-06-9
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 4771492
• Update Time: 2025-06-08

1-(1-(2-Aminophenyl)piperidin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-(2-aminophenyl)piperidin-4-yl)ethan-1-ol
• 1-(1-(2-Aminophenyl)piperidin-4-yl)ethan-1-ol

• Inchi： 1S/C13H20N2O/c1-10(16)11-6-8-15(9-7-11)13-5-3-2-4-12(13)14/h2-5,10-11,16H,6-9,14H2,1H3
• InChI Key： XLCFYSYSYUMUAN-UHFFFAOYSA-N
• SMILES： OC(C)C1CCN(C2C=CC=CC=2N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 1.9
• Topological Polar Surface Area: 49.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(1-(2-Aminophenyl)piperidin-4-yl)ethan-1-ol

Chemical Profile of 1-(1-(2-Aminophenyl)piperidin-4-yl)ethan-1-ol (CAS No. 1694758-06-9)

1-(1-(2-Aminophenyl)piperidin-4-yl)ethan-1-ol, identified by its Chemical Abstracts Service number CAS No. 1694758-06-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a piperidine core linked to a phenyl ring and an ethanol side chain, has garnered attention due to its structural complexity and potential biological activities. The presence of both aromatic and heterocyclic moieties suggests a high degree of molecular rigidity, which is often exploited in the design of bioactive molecules to enhance binding affinity and selectivity.

The structural framework of 1-(1-(2-Aminophenyl)piperidin-4-yl)ethan-1-ol positions it as a candidate for further exploration in drug discovery pipelines. The piperidine ring is a common pharmacophore in many FDA-approved drugs, known for its ability to interact with biological targets such as enzymes and receptors. Specifically, piperidine derivatives have been extensively studied for their roles in central nervous system (CNS) therapeutics, including antipsychotics, antidepressants, and anticonvulsants. The incorporation of a phenyl ring at the 4-position of the piperidine skeleton further modulates the electronic properties of the molecule, potentially influencing its interactions with biological targets.

The ethanol side chain at the terminal position of the molecule introduces a polar moiety that can enhance solubility and bioavailability. This feature is particularly important in pharmaceutical development, where solubility is a critical factor in determining drug efficacy and pharmacokinetic properties. Additionally, the amine group on the phenyl ring provides a site for further functionalization, allowing for the synthesis of more complex derivatives with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-(1-(2-Aminophenyl)piperidin-4-yl)ethan-1-ol with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a promising candidate for therapeutic applications in conditions such as arthritis and autoimmune diseases. Furthermore, preliminary pharmacokinetic studies indicate that the compound exhibits favorable metabolic stability, which is essential for its clinical development.

The synthesis of 1-(1-(2-Aminophenyl)piperidin-4-yl)ethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the piperidine moiety, followed by functional group transformations to incorporate the ethanol side chain. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations with high efficiency.

In vitro studies have begun to elucidate the potential biological activities of 1-(1-(2-Aminophenyl)piperidin-4-yl)ethan-1-ol. Initial screening assays have shown that the compound exhibits moderate inhibitory activity against certain kinases associated with cancer cell proliferation. This finding aligns with the growing interest in kinase inhibitors as therapeutic agents for various malignancies. Additionally, cell-based assays have revealed that the compound demonstrates anti-inflammatory properties by modulating cytokine production in immune cells.

The development of novel drug candidates like 1-(1-(2-Aminophenyl)piperidin-4-yl)ethan-1-ol relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The integration of high-throughput screening technologies has accelerated the identification of lead compounds with promising biological activities. Moreover, structure-based drug design approaches leverage computational models to guide molecular modifications aimed at improving potency and selectivity.

The future prospects for 1-(1-(2-Aminophenyl)piperidin-4-yl)ethan-1-ol include further characterization in preclinical models to assess its safety profile and therapeutic efficacy. Animal studies will provide valuable insights into its pharmacokinetic behavior and potential side effects before human clinical trials can be initiated. As research continues to uncover new biological targets and mechanisms of action, compounds like CAS No. 1694758-06-9 will remain at the forefront of pharmaceutical innovation.

The versatility of 1-(1-(2-Aminophenyl)piperidin-4-yl)ethan-1-ol lies in its structural adaptability, which allows for modifications that can fine-tune its biological properties. Researchers are exploring strategies to enhance its binding affinity through covalent modifications or by incorporating additional functional groups that can interact with specific residues on biological targets. Such modifications may lead to more potent and selective drug candidates suitable for treating a wide range of diseases.

In conclusion,CAS No. 1694758–06–9 represents a structurally intriguing compound with potential applications in pharmaceutical development. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for designing novel therapeutics targeting various diseases. As research progresses, further exploration into its biological activities and synthetic pathways will undoubtedly yield new insights into its therapeutic potential.